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Quantitative Data for Experimental Design

The table below summarizes key parameters from published studies to guide your choice of IRDye 700DX

concentration and other imaging conditions.

Parameter
Recommended Value
or Range

Context / Model Source

IRDye 700DX
Molar Amount

2.5 nmol per mouse Used as an untargeted control agent in

paired-agent imaging (PAI) for EGFR
availability [1].

IRDye 700DX
Form

Carboxylate form (non-
reactive)

Prepared by hydrolyzing the NHS ester in
PBS (pH 8.5) for 5 hours [1].

Injection Volume
(IV, 25g mouse)

50-125 µL
(recommended), 200 µL

(max)

General guideline for intravenous
injections in small animals [2].

Mouse Strain Athymic nude (nu/nu)

mice

Recommended for in vivo imaging to

minimize light scattering by fur [1] [2] [3].
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Parameter
Recommended Value
or Range

Context / Model Source

Imaging Duration Up to 300 minutes (5

hours)

Successfully used for dynamic tracking of

receptor availability [1].

Detailed Experimental Protocols

Here are the methodologies for key procedures cited in the data above.

Protocol: Preparing IRDye 700DX Carboxylate

This protocol is crucial for creating a spectrally active, non-targeted control agent for paired-agent imaging.

Step 1: Dissolve the IRDye 700DX NHS ester in phosphate-buffered saline (PBS) at pH 8.5 [1].
Step 2: Stir the solution at room temperature for 5 hours to complete the hydrolysis reaction from

the NHS ester to the carboxylate form [1].
Step 3: Perform final dilutions of the agent in standard PBS at pH 7.0 for administration [1].

Protocol: Direct Characterization of Arterial Input Function

This surgical and imaging protocol allows for precise, real-time measurement of tracer concentration in the

blood, which is vital for advanced kinetic modeling [3].

Animal Preparation: Place a female athymic nude mouse under surgical anesthesia and perform a

sharp dissection of the neck to expose both common carotid arteries.
Background Control: Place a piece of black polyvinyl cloth behind the arteries to block

fluorescence signal from underlying tissues.
Catheterization (for fast kinetics): For first-pass peak characterization, catheterize the tail vein

using a 30-Ga needle attached to medical tubing to allow for bolus injection while the animal is in the
imager.

Image Acquisition: Image the exposed arteries using a planar fluorescence imager. For slow-
kinetics (full clearance), acquire images every 30-35 seconds for the first 50 images, then every 3

minutes for up to 2 hours. For fast-kinetics (first-pass peak), use a temporal resolution of 500 ms [3].
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IRDye 700DX Paired-Agent Imaging Workflow

The following diagram illustrates the core concept and workflow of paired-agent imaging, which was used to

great effect with IRDye 700DX as the control agent.
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Start In Vivo Imaging Experiment

Coadminister Tracers
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(e.g., ABY-029, anti-EGFR)
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Fluorescence Signal Paired-Agent Imaging (PAI) Metric

Result: Signal dominated by
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Quantitative RA Assessment
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FAQs and Troubleshooting

What is the recommended dosage of conjugated antibody for imaging tumors? A recommended

starting dosage is 50 µg of the conjugated antibody. You will need to determine the optimal dosage for

your specific experimental models [2].

Why is the carboxylate form of IRDye 700DX used instead of the NHS ester? The NHS ester form

is reactive and can bind nonspecifically to proteins in the blood and tissue. Using the hydrolyzed

carboxylate form creates an inert, spectrally active control agent whose distribution is governed

primarily by physiological factors like vascular permeability and blood flow, not specific molecular

binding. This makes it ideal for quantifying and correcting for nonspecific uptake in paired-agent

imaging [1].

My image has high background. What could be the cause? High background can be due to several

factors:

Animal Model: Fur can cause significant light scattering. Use hairless mice like athymic
nudes or remove hair with clippers or a depilatory [2].
Agent Preparation: Ensure the IRDye 700DX is in the correct form (e.g., carboxylate for

control studies) and free of aggregates.
Imaging Timing: For vascular imaging, image immediately. For antibody targets, optimal signal

may be hours post-injection as unbound agent clears [2].

What happens to the unconjugated dye in the mouse? Hydrolyzed (unconjugated) dye is typically

eliminated via the bladder, and the bladder signal is often detectable within 3 minutes of an

intravenous injection [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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